Cas no 1211532-42-1 (5-(trifluoromethoxy)-2,3-dihydro-1H-isoindole)

• Product Name: 5-(trifluoromethoxy)-2,3-dihydro-1H-isoindole
• CAS No: 1211532-42-1
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• CID: 2107482
• PubChem ID: 17986306
• Update Time: 2024-11-03

5-(trifluoromethoxy)-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethoxy)isoindoline
• 5-(trifluoromethoxy)-2,3-dihydro-1H-isoindole
• 1H-Isoindole, 2,3-dihydro-5-(trifluoromethoxy)-
• SB13117
• SCHEMBL3878859
• CS-0055693
• ZQVQHJSIHQKWLY-UHFFFAOYSA-N
• DTXSID101250465
• 2,3-Dihydro-5-(trifluoromethoxy)-1H-isoindole
• 1211532-42-1
• DA-14343

• Inchi： 1S/C9H8F3NO/c10-9(11,12)14-8-2-1-6-4-13-5-7(6)3-8/h1-3,13H,4-5H2
• InChI Key： ZQVQHJSIHQKWLY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2CNCC=2C=1)(F)F

Computed Properties

• Exact Mass: 203.05579836g/mol
• Monoisotopic Mass: 203.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 2